Bdaales

• CAS RN: 93450-55-6
• Molecular Formula: C76H102N12O16S2
• Molecular Weight: 1503.8 g/mol
• IUPAC Name: (2R)-2-[[(2S)-2-[[(2S)-2-[[2-[[(2R)-2-[[(2S)-2-[bis(prop-2-enyl)amino]-3-(4-hydroxyphenyl)propanoyl]amino]propanoyl]amino]acetyl]amino]-3-phenylpropanoyl]amino]-4-methylpentanoyl]amino]-3-[(2S)-2-[[(2S)-2-[[(2S)-2-[[2-[[(2R)-2-[[(2S)-2-[bis(prop-2-enyl)amino]-3-(4-hydroxy-7-thiabicyclo[4.1.0]hepta-2,4-dien-1-yl)propanoyl]amino]propanoyl]amino]acetyl]amino]-3-phenylpropanoyl]amino]-4-methylpentanoyl]amino]-2-carboxyethyl]sulfanylpropanoic acid
• InChI: InChI=1S/C76H102N12O16S2/c1-11-31-87(32-12-2)61(39-52-25-27-53(89)28-26-52)72(99)79-48(9)66(93)77-42-64(91)81-57(37-50-21-17-15-18-22-50)70(97)83-55(35-46(5)6)68(95)85-59(74(101)102)44-105-45-60(75(103)104)86-69(96)56(36-47(7)8)84-71(98)58(38-51-23-19-16-20-24-51)82-65(92)43-78-67(94)49(10)80-73(100)62(88(33-13-3)34-14-4)41-76-30-29-54(90)40-63(76)106-76/h11-30,40,46-49,55-63,89-90H,1-4,31-39,41-45H2,5-10H3,(H,77,93)(H,78,94)(H,79,99)(H,80,100)(H,81,91)(H,82,92)(H,83,97)(H,84,98)(H,85,95)(H,86,96)(H,101,102)(H,103,104)/t48-,49-,55+,56+,57+,58+,59+,60-,61+,62+,63?,76?/m1/s1
• InChI Key: QKHQSJXYZXHCKS-GSDHCUKSSA-N
• Isomeric SMILES: C[C@H](C(=O)NCC(=O)N[C@@H](CC1=CC=CC=C1)C(=O)N[C@@H](CC(C)C)C(=O)N[C@@H](CSC[C@H](C(=O)O)NC(=O)[C@H](CC(C)C)NC(=O)[C@H](CC2=CC=CC=C2)NC(=O)CNC(=O)[C@@H](C)NC(=O)[C@H](CC34C=CC(=CC3S4)O)N(CC=C)CC=C)C(=O)O)NC(=O)[C@H](CC5=CC=C(C=C5)O)N(CC=C)CC=C
• SMILES: CC(C)CC(C(=O)NC(CSCC(C(=O)O)NC(=O)C(CC(C)C)NC(=O)C(CC1=CC=CC=C1)NC(=O)CNC(=O)C(C)NC(=O)C(CC23C=CC(=CC2S3)O)N(CC=C)CC=C)C(=O)O)NC(=O)C(CC4=CC=CC=C4)NC(=O)CNC(=O)C(C)NC(=O)C(CC5=CC=C(C=C5)O)N(CC=C)CC=C
• synonyms: 2-N,N-diallyl-Ala-bis(cystine)(6)-Leu-enkephalin; BDAALES; bis(N,N-diallyl-2-alanyl-5-leucine-enkephalyl)cystine; enkephalin-Leu, N,N-diallyl-Ala(2)-bis(cystine)(6)-; enkephalin-Leu, N,N-diallylalanine(2)-bis(cystine)(6)-; Leu-enkephalin, N,N-diallyl-Ala(2)-bis(cystine)(6)-; leucine-enkephalin,-N,N-diallyl-Ala(2)-bis(cystine)(6)-

Description

Bdaales, also known as Bdaales, is a useful research compound. Its molecular formula is C76H102N12O16S2 and its molecular weight is 1503.8 g/mol. The purity is usually 95%.
BenchChem offers high-quality Bdaales suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Bdaales including the price, delivery time, and more detailed information at info@benchchem.com.